Cas no 1261931-53-6 (6-(4-Methylthiophenyl)picolinic acid)

• Product Name: 6-(4-Methylthiophenyl)picolinic acid
• CAS No: 1261931-53-6
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 2764291
• PubChem ID: 53223321
• Update Time: 2025-04-21

6-(4-Methylthiophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Methylthiophenyl)picolinic acid
• 6-(4-(Methylthio)phenyl)picolinic acid
• CS-0209515
• 6-(4-(Methylthio)phenyl)picolinicacid
• 6-(4-methylsulfanylphenyl)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 6-[4-(methylthio)phenyl]-
• 1261931-53-6
• BS-20216
• MFCD18317462

• Inchi： 1S/C13H11NO2S/c1-17-10-7-5-9(6-8-10)11-3-2-4-12(14-11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： HFOYYTLBPNXXQA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 245.05104977Da
• Monoisotopic Mass: 245.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.5Ų